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Compound of Interest

Compound Name: Phenylacetaldehyde

Cat. No.: B1677652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of phenylacetaldehyde, a significant organic compound in various scientific and

industrial applications. The document details its molecular characteristics, presents a

standardized experimental protocol for its identification and quantification, and illustrates the

logical workflow of this analytical process. This guide is intended to serve as a valuable

resource for professionals in research, quality control, and drug development who work with or

encounter this aldehyde.

Core Molecular and Physical Data
Phenylacetaldehyde, also known as 2-phenylethanal, is an aromatic aldehyde with a

characteristic sweet, honey-like floral odor.[1][2] It is a naturally occurring compound found in

various plants and is also a product of amino acid metabolism.[2][3][4] Its versatile chemical

nature makes it a valuable precursor and intermediate in the synthesis of pharmaceuticals and

other fine chemicals.[1]

The fundamental molecular and physical properties of phenylacetaldehyde are summarized in

the table below for easy reference and comparison.
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Property Value Unit Source

Molecular Formula C₈H₈O - [1][3][5]

Molecular Weight 120.15 g/mol [1][3][4][5]

IUPAC Name 2-phenylacetaldehyde - [3]

CAS Number 122-78-1 - [1][5]

Appearance
Colorless to faint

yellow liquid
- [1]

Density ~1.035 g/mL [1]

Boiling Point 195 °C [2][4]

Melting Point -10 °C [4]

Solubility in Water 2.210 g/L [4]

Experimental Protocol: Characterization by Gas
Chromatography-Mass Spectrometry (GC-MS)
This section provides a detailed methodology for the identification and purity assessment of a

phenylacetaldehyde sample using Gas Chromatography-Mass Spectrometry (GC-MS). This

technique is highly effective for separating volatile and semi-volatile compounds and providing

definitive identification based on their mass spectrum.

To confirm the identity and determine the purity of a given sample of phenylacetaldehyde.

Phenylacetaldehyde sample (≥90% purity)

High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate, GC grade)

Volumetric flasks and pipettes

Autosampler vials with septa

GC-MS instrument equipped with a suitable capillary column (e.g., DB-5ms or equivalent)
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High-purity Helium (carrier gas)

Gas Chromatograph (GC):

Injector: Split/Splitless, operated in split mode (e.g., 50:1 split ratio)

Injector Temperature: 250 °C

Oven Temperature Program:

Initial Temperature: 60 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Final Hold: Hold at 280 °C for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: 35-350 m/z

Prepare a 1000 ppm stock solution of the phenylacetaldehyde sample by accurately

weighing the substance and dissolving it in the chosen GC-grade solvent in a volumetric

flask.

Perform a serial dilution to a final concentration of approximately 10 ppm.

Transfer the final diluted sample into an autosampler vial for analysis.

Retention Time: Compare the retention time of the major peak in the sample chromatogram

with that of a certified reference standard of phenylacetaldehyde analyzed under identical

conditions.
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Mass Spectrum: Extract the mass spectrum of the major peak. Compare the fragmentation

pattern with a library spectrum (e.g., NIST/Wiley) for phenylacetaldehyde. Key fragments to

look for include the molecular ion peak (m/z 120) and other characteristic fragments.

Purity Assessment: Calculate the area percentage of the phenylacetaldehyde peak relative

to the total area of all peaks in the chromatogram to estimate the sample's purity.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the GC-MS characterization protocol

described above.
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Sample Preparation

GC-MS Analysis

Data Interpretation

Start: Receive Phenylacetaldehyde Sample

Prepare 1000 ppm Stock Solution

Dilute to 10 ppm Working Solution

Transfer to Autosampler Vial

Inject Sample into GC-MS

Chromatographic Separation

Mass Spectrometric Detection

Acquire Chromatogram and Mass Spectra

Compare Retention Time Compare Mass Spectrum with Library Calculate Area % Purity

End: Report Identity and Purity

Click to download full resolution via product page

Caption: Workflow for Phenylacetaldehyde Characterization by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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